Cas no 61149-80-2 (Benzenamine, N-methyl-3,4-dinitro-)

• Product Name: Benzenamine, N-methyl-3,4-dinitro-
• CAS No: 61149-80-2
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 490554
• PubChem ID: 12288664
• Update Time: 2025-04-19

Benzenamine, N-methyl-3,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-3,4-dinitro-
• N-methyl-3,4-dinitroaniline
• 61149-80-2
• DTXSID40484744

• Inchi： 1S/C7H7N3O4/c1-8-5-2-3-6(9(11)12)7(4-5)10(13)14/h2-4,8H,1H3
• InChI Key： AGPCOQFXNNDLPN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1[N+](=O)[O-])NC)=O

Computed Properties

• Exact Mass: 197.04371
• Monoisotopic Mass: 197.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 98.31